86-50-0

Azinphos-methyl

In Stock

• CAS RN:
• 86-50-0

• Formula:
• C10H12N3O3PS2

• InChI:
• InChI=1S/C10H12N3O3PS2/c1-15-17(18,16-2)19-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,7H2,1-2H3

• InChIKey:
• CJJOSEISRRTUQB-UHFFFAOYSA-N

• Azinphos-methyl is a member of the class of benzotriazines that is 1,2,3-benzotriazine substituted by an oxo group at position 4 and a [(dimethoxyphosphorothioyl)sulfanyl]methyl group at position 3. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor and an agrochemical. It is an organic thiophosphate, an organothiophosphate insecticide and a member of benzotriazines. It derives from a hydride of a 1,2,3-benzotriazine.
  Guthion, also called azinphos-methyl, is an organophosphorous pesticide that was used on many crops, especially apples, pears, cherries, peaches, almonds, and cotton. Many of its former uses have been cancelled by the EPA, and its few remaining uses are currently in the process of being phased out. Guthion is a synthetic substance, it does not occur naturally. Pure guthion is a colorless to white odorless...

Terbutryn

In Stock

• CAS RN:
• 886-50-0

• Formula:
• C10H19N5S

• InChI:
• InChI=1S/C10H19N5S/c1-6-11-7-12-8(15-10(2,3)4)14-9(13-7)16-5/h6H2,1-5H3,(H2,11,12,13,14,15)

• InChIKey:
• IROINLKCQGIITA-UHFFFAOYSA-N

• A triazine herbicide.
  Terbutryn is primarily used to control a wide variety of annual grass and broadleaf weed species. This preemergence and postemergence s-triazine herbicide inhibits root development by interrupting mitosis.
  Terbutryn is a methylthio-1,3,5-triazine that is 2-(methylsulfanyl)-1,3,5-triazine substituted by a tert-butylamino and an ethylamino group at positions 2 and 4 respectively. It has a role as a herbicide, a xenobiotic and an environmental contaminant. It is a methylthio-1,3,5-triazine and a diamino-1,3,5-triazine.
  

Leu-Gly

In Stock

• CAS RN:
• 686-50-0

• Formula:
• C8H16N2O3

• InChI:
• InChI=1S/C8H16N2O3/c1-5(2)3-6(9)8(13)10-4-7(11)12/h5-6H,3-4,9H2,1-2H3,(H,10,13)(H,11,12)/t6-/m0/s1

• InChIKey:
• LESXFEZIFXFIQR-LURJTMIESA-N

• Leu-Gly is a dipeptide formed from L-leucine and glycine residues. It has a role as a metabolite. It is a tautomer of a Leu-Gly zwitterion.

2-(1-Hexen-2-yl)-1H-benzimidazole

• CAS RN:
• 13786-50-0

• Formula:
• C13H16N2

• InChI:
• InChI=1S/C13H16N2/c1-3-4-7-10(2)13-14-11-8-5-6-9-12(11)15-13/h5-6,8-9H,2-4,7H2,1H3,(H,14,15)

• InChIKey:
• IYKYCJFKOFYGKI-UHFFFAOYSA-N

• 2-(1-Hexen-2-yl)-1H-benzimidazole, also known as 2-(1-Hexen-2-yl)-1H-benzimidazole, is a useful research compound. Its molecular formula is C13H16N2 and its molecular weight is 200.285. The purity is usually 95%.

Benzenesulfonyl fluoride, 3-ethyl-

• CAS RN:
• 34586-50-0

• Formula:
• C8H9FO2S

• InChI:
• InChI=1S/C8H9FO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3

• InChIKey:
• ONMDVARUZGDUIW-UHFFFAOYSA-N

• Benzenesulfonyl fluoride, 3-ethyl- is a bioactive chemical.

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methylbenzyl)oxalamide

In Stock

• CAS RN:
• 872986-50-0

• Formula:
• C23H29N3O6S

• InChI:
• InChI=1S/C23H29N3O6S/c1-16-7-4-5-8-18(16)14-24-22(27)23(28)25-15-21-26(11-6-12-32-21)33(29,30)19-9-10-20(31-3)17(2)13-19/h4-5,7-10,13,21H,6,11-12,14-15H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• WCPSHWPXQSSRPI-UHFFFAOYSA-N

• N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O6S and its molecular weight is 475.56. The purity is usually 95%.

2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 893786-50-0

• Formula:
• C26H22ClN3O3S

• InChI:
• InChI=1S/C26H22ClN3O3S/c1-2-17-10-12-19(13-11-17)28-23(31)15-29-22-9-4-3-8-21(22)26(25(29)33)30(24(32)16-34-26)20-7-5-6-18(27)14-20/h3-14H,2,15-16H2,1H3,(H,28,31)

• InChIKey:
• PTTOLQFPUSIVKD-UHFFFAOYSA-N

• 2-(3'-(3-chlorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H22ClN3O3S and its molecular weight is 491.99. The purity is usually 95%.

5-(4-Acetoxybenzoyl)-2-chloropyridine

In Stock

• CAS RN:
• 898786-50-0

• Formula:
• C14H10ClNO3

• InChI:
• InChI=1S/C14H10ClNO3/c1-9(17)19-12-5-2-10(3-6-12)14(18)11-4-7-13(15)16-8-11/h2-8H,1H3

• InChIKey:
• NWSYICJIQBHJME-UHFFFAOYSA-N

• 5-(4-Acetoxybenzoyl)-2-chloropyridine is a useful research compound. Its molecular formula is C14H10ClNO3 and its molecular weight is 275.68 g/mol. The purity is usually 95%.

N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]cyclohexanecarboxamide

Usually In Stock

• CAS RN:
• 932986-50-0

• Formula:
• C18H21ClN2OS

• InChI:
• InChI=1S/C18H21ClN2OS/c19-15-8-6-14(7-9-15)18-21-16(12-23-18)10-11-20-17(22)13-4-2-1-3-5-13/h6-9,12-13H,1-5,10-11H2,(H,20,22)

• InChIKey:
• PGHLGXGQJSOBGL-UHFFFAOYSA-N

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]cyclohexanecarboxamide is a useful research compound. Its molecular formula is C18H21ClN2OS and its molecular weight is 348.89. The purity is usually 95%.

[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 3-(nitrooxymethyl)benzoate

Usually In Stock

• CAS RN:
• 571186-50-0

• Formula:
• C29H35NO9

• InChI:
• InChI=1S/C29H35NO9/c1-27-10-8-20(31)13-19(27)6-7-21-22-9-11-29(35,28(22,2)14-23(32)25(21)27)24(33)16-38-26(34)18-5-3-4-17(12-18)15-39-30(36)37/h3-5,12-13,21-23,25,32,35H,6-11,14-16H2,1-2H3/t21-,22-,23-,25+,27-,28-,29-/m0/s1

• InChIKey:
• MBODWAULVMWNDB-UHFFFAOYSA-N

• NCX-1022 is a nitric oxide donor potentially for the treatment of psoriasis and seborrheic dermatitis.

N-(2-Methylbenzyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1289386-50-0

• Formula:
• C13H21ClN2

• InChI:
• InChI=1S/C13H20N2.ClH/c1-11-4-2-3-5-12(11)10-15-13-6-8-14-9-7-13;/h2-5,13-15H,6-10H2,1H3;1H

• InChIKey:
• WOZSQKLDCBPIMA-UHFFFAOYSA-N

• N-(2-Methylbenzyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C13H21ClN2 and its molecular weight is 240.77 g/mol. The purity is usually 95%.

(3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(5-phenylisoxazol-3-yl)methanone

In Stock

• CAS RN:
• 1797886-50-0

• Formula:
• C18H16N2O5S

• InChI:
• InChI=1S/C18H16N2O5S/c21-18(16-9-17(25-19-16)13-5-2-1-3-6-13)20-10-15(11-20)26(22,23)12-14-7-4-8-24-14/h1-9,15H,10-12H2

• InChIKey:
• YXNLBBHWAAGZPW-UHFFFAOYSA-N

• (3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(5-phenylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C18H16N2O5S and its molecular weight is 372.4. The purity is usually 95%.

2-(1-Methylindol-3-yl)-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379986-50-0

• Formula:
• C22H26N4O2

• InChI:
• InChI=1S/C22H26N4O2/c1-16-11-23-22(24-12-16)28-15-17-6-5-9-26(13-17)21(27)10-18-14-25(2)20-8-4-3-7-19(18)20/h3-4,7-8,11-12,14,17H,5-6,9-10,13,15H2,1-2H3

• InChIKey:
• LMBZRYBGTMINTH-UHFFFAOYSA-N

• 2-(1-Methylindol-3-yl)-1-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C22H26N4O2 and its molecular weight is 378.476. The purity is usually 95%.